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Compound of Interest

Compound Name: ZK-158252

Cat. No.: B1684394 Get Quote

For Research Use Only. Not for human or veterinary use.

ZK-158252 is a chemical compound identified as a selective antagonist of the leukotriene B4

(LTB4) receptor 1 (BLT1).[1] Some sources also classify it as an antagonist for the leukotriene

B4 receptor 2 (BLT2).[2] As a research tool, ZK-158252 is utilized in studies investigating the

physiological and pathological roles of the LTB4 signaling pathway, which is critically involved

in inflammatory responses.

Core Function: Antagonism of Leukotriene B4
Receptors
Leukotriene B4 is a potent lipid mediator that plays a crucial role in the initiation and

amplification of inflammation. It exerts its effects by binding to and activating two distinct G

protein-coupled receptors (GPCRs): the high-affinity BLT1 receptor and the low-affinity BLT2

receptor. The activation of these receptors, particularly BLT1 which is predominantly expressed

on leukocytes, triggers a cascade of pro-inflammatory events.

ZK-158252 functions by competitively binding to the BLT1 receptor, thereby preventing the

binding of the endogenous ligand, LTB4. This blockade inhibits the downstream signaling

pathways that are normally initiated by LTB4, leading to a reduction in inflammatory responses.

The LTB4/BLT1 Signaling Axis in Inflammation
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The binding of LTB4 to the BLT1 receptor on immune cells initiates a signaling cascade that is

central to the inflammatory process. Understanding this pathway is key to understanding the

function of ZK-158252.
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Caption: LTB4/BLT1 Signaling Pathway and the inhibitory action of ZK-158252.

Experimental Applications
Due to its function as a BLT1 antagonist, ZK-158252 is a valuable tool for in vitro and in vivo

studies aimed at elucidating the role of the LTB4/BLT1 axis in various inflammatory conditions.

Potential Experimental Workflows:
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In Vitro Studies

Examples of Functional Assays

In Vivo Studies
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Caption: Potential experimental workflows for characterizing the effects of ZK-158252.

Summary of Physicochemical Properties
Property Value

Chemical Formula C₂₉H₃₆O₃

Molecular Weight 432.60 g/mol

CAS Number 245742-21-6
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Note: The quantitative data regarding the biological activity of ZK-158252, such as IC₅₀ or Kᵢ

values from specific assays, are not readily available in publicly accessible literature.

Researchers would need to determine these parameters empirically for their specific

experimental systems.

Conclusion
ZK-158252 serves as a selective antagonist for the BLT1 receptor, a key component of the

leukotriene B4 signaling pathway. Its function is to block the pro-inflammatory effects of LTB4,

making it a valuable research compound for investigating the roles of this pathway in various

inflammatory diseases. Further experimental characterization is required to establish its precise

pharmacological profile in different biological contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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